2-[(biphenyl-4-ylcarbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• Molecular Formula: C21H18N2O2S
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 2-[(4-phenylbenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C21H18N2O2S/c22-19(24)18-16-7-4-8-17(16)26-21(18)23-20(25)15-11-9-14(10-12-15)13-5-2-1-3-6-13/h1-3,5-6,9-12H,4,7-8H2,(H2,22,24)(H,23,25)
• InChI Key: CAQXFGNGQZGTLU-UHFFFAOYSA-N
• SMILES: C1CC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4

Description

2-[(biphenyl-4-ylcarbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is a synthetic compound that belongs to the class of cyclopentathiophene derivatives. It has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-[(biphenyl-4-ylcarbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is not fully understood. However, it has been suggested that it may inhibit the activity of certain enzymes that are involved in cell proliferation and inflammation.
Biochemical and Physiological Effects:
2-[(biphenyl-4-ylcarbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has been found to exhibit anti-tumor activity in vitro. It has also been found to exhibit anti-inflammatory activity in vitro. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(biphenyl-4-ylcarbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide in lab experiments is that it has been extensively studied and its synthesis method is well-established. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-[(biphenyl-4-ylcarbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide. One direction is to further investigate its anti-tumor activity and its potential as a chemotherapeutic agent. Another direction is to investigate its anti-inflammatory activity and its potential as an anti-inflammatory agent. Additionally, further studies are needed to fully understand its mechanism of action and its biochemical and physiological effects.

Synthesis Methods

The synthesis of 2-[(biphenyl-4-ylcarbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide involves the reaction of 4-biphenylcarboxylic acid with thionyl chloride to form biphenyl-4-yl chloride. This intermediate is then reacted with 2-amino-3-cyclopentenone to form 2-[(biphenyl-4-ylcarbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide.

Scientific Research Applications

2-[(biphenyl-4-ylcarbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has been studied for its potential applications in scientific research. It has been found to exhibit anti-tumor activity in vitro, and has been investigated for its potential as a chemotherapeutic agent. Additionally, it has been studied for its potential as an anti-inflammatory agent.